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Compound of Interest

Compound Name: 4-Butylphenylacetylene

Cat. No.: B1272919

Essential Safety and Handling Guide for 4-
Butylphenylacetylene

This guide provides immediate, essential safety and logistical information for handling 4-
Butylphenylacetylene in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective
Equipment

4-Butylphenylacetylene is a combustible liquid that can cause skin and serious eye irritation,
and may lead to respiratory irritation.[1][2][3][4] It is also classified as very toxic to aquatic life
with long-lasting effects.[1] Adherence to proper safety protocols is crucial to minimize
exposure and environmental impact.

Quantitative Data Summary
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Property Value Source

CAS Number 772-38-3 [1][5]

Molecular Formula Ci2H14 [6]

Molecular Weight 158.24 g/mol [5][6]

Form Liquid [5]

Flash Point 82.2 °C (180.0 °F) - closed cup  [5]

Density 0.877 g/mL at 25 °C [5]

Boiling Point 70 °C at 2 mmHg [5]
Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[1][7]

To protect against splashes
and eye irritation.[1][2][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat.[1][8]

To prevent skin contact and
irritation.[1][2][3]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if ventilation
is inadequate.[1][7]

To avoid inhalation and

potential respiratory irritation.

[1](2]

Operational and Disposal Plan

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[1]

o Work in a well-ventilated area, preferably a chemical fume hood.[1]
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o Don all required PPE before handling the chemical.

e Handling:

[e]

Avoid direct contact with skin and eyes.[1]

o

Do not breathe vapors or mist.[1]

[¢]

Keep away from open flames, hot surfaces, and other sources of ignition as it is a
combustible liquid.[1][3]

[¢]

Ground and bond containers when transferring to prevent static discharge.[7]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from strong oxidizing agents.[1]
o Store in a locked-up area.[1]
Spill and Emergency Procedures:
e Minor Spill:
o Remove all ignition sources.[1]

o Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,
closed container for disposal.[1]

o Do not let the chemical enter the environment.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If skin
irritation occurs, seek medical attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] Call a
poison center or doctor if you feel unwell.[1]

 Ingestion: Do NOT induce vomiting.[7] Immediately call a poison center or doctor.[7]
Disposal Plan:
Disposal of 4-Butylphenylacetylene and its containers must be handled as hazardous waste.
» Waste Collection:

o Collect waste material in a clearly labeled, sealed, and appropriate container.

o Contaminated materials (e.g., gloves, absorbent materials) should also be collected as
hazardous waste.

e Disposal:
o Dispose of the contents and container at an approved waste disposal facility.[1]

o Itis imperative to consult and comply with all local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

Workflow Diagram
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Caption: Workflow for safe handling and disposal of 4-Butylphenylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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